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Compound of Interest

Compound Name: 3-hydroxy-2H-pyran-2-one

Cat. No.: B010270 Get Quote

Introduction

3-hydroxy-2H-pyran-2-one, a member of the α-pyrones class of heterocyclic compounds, is a

molecule of significant interest in organic chemistry and drug development.[1] Its structure,

featuring a six-membered ring with an oxygen atom and a ketone group, along with a hydroxyl

group, imparts a unique bifunctional nature that makes it a versatile synthetic building block.[1]

This pyranone scaffold is found in numerous natural products and serves as a crucial

intermediate in the synthesis of a wide array of biologically active molecules.[1][2] This

technical guide provides a comprehensive overview of its chemical properties, synthesis, and

its role as a scaffold for derivatives with potential therapeutic applications.

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-
hydroxy-2H-pyran-2-one.[3][4] It is also commonly referred to as 3-hydroxypyran-2-one, 3-

hydroxy-2-pyrone, and isopyromucic acid.[3][5][6]

Chemical and Physical Properties
3-hydroxy-2H-pyran-2-one is a white to light beige crystalline solid with a vanilla-like aroma.

[7] It is soluble in various organic solvents like ethanol, methanol, and chloroform, but has

limited solubility in water.[5][7] A summary of its key chemical and physical properties is

presented in Table 1.
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Property Value Reference(s)

CAS Number 496-64-0 [3]

Molecular Formula C₅H₄O₃ [3]

Molecular Weight 112.08 g/mol [3]

Physical Description Solid [3]

Melting Point 92 - 93.8 °C [3][7]

Boiling Point
149.97 °C (rough estimate) to

286.00 °C (est)
[7][8]

Water Solubility 43.1 g/L (at 0 °C) [5]

IUPAC Name 3-hydroxy-2H-pyran-2-one [4]

Synonyms
3-hydroxypyran-2-one, 3-

Hydroxy-2-pyrone
[3][4]

Synthesis and Experimental Protocols
The synthesis of 3-hydroxy-2H-pyran-2-one and its derivatives has been an active area of

research.[1] Classical approaches often involve multi-step procedures, while modern methods

focus on efficiency and the use of renewable starting materials.[1][9]

Protocol 1: Synthesis from D-xylonic acid
A method for producing 3-hydroxy-2H-pyran-2-one involves the acid-catalyzed heating of D-

xylonic acid.[10] This approach is noted for its potential for large-scale synthesis and economic

efficiency.[10]

Methodology:

D-xylonic acid (or its salt, where the counter-ion is an alkali or alkaline earth metal) is

dissolved in an acidic medium, such as acetic acid.[10]

The reaction mixture is heated to a temperature range of 60-118 °C.[10]
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The reaction is allowed to proceed for approximately 3-10 hours with stirring.[10]

Following the reaction, the mixture is cooled, and the pH is neutralized, for instance, by

adding calcium carbonate.[10]

The resulting solution is filtered to remove any insoluble materials.[10]

The filtrate is then concentrated under reduced pressure to yield the crude product.[10]

Purification of the crude product can be achieved through techniques such as column

chromatography (e.g., using a silica gel column with a hexane-ethyl acetate solvent system)

to obtain pure 3-hydroxy-2H-pyran-2-one as white crystals.[10]

Protocol 2: Synthesis via Decarboxylation
Decarboxylation is a key step in several synthetic routes to 3-hydroxy-2H-pyran-2-one, often

serving as the final step to convert a carboxylic acid precursor into the target pyrone.[1]

Methodology:

The precursor, 3-hydroxy-2-oxo-2H-pyran-6-carboxylic acid, is subjected to thermal

decarboxylation.[1]

This is achieved by heating the precursor at temperatures between 160–180°C.[1]

The heating process induces the elimination of carbon dioxide, yielding 3-hydroxy-2H-
pyran-2-one.[1]

Caption: A generalized workflow for the synthesis and purification of 3-hydroxy-2H-pyran-2-
one.

Biological Activity and Applications in Drug
Development
The 2H-pyran-2-one framework is a privileged scaffold in medicinal chemistry due to its

presence in a multitude of biologically active compounds.[1][2] Derivatives of 3-hydroxy-2H-
pyran-2-one have been extensively investigated for a range of pharmacological activities.
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Anticancer Activity: A significant focus of research has been on the anticancer properties of

pyranone derivatives.[1] Modifications to the 3-hydroxy-2H-pyran-2-one core have led to the

development of compounds with notable cytotoxic activity against various cancer cell lines.[1]

For instance, certain hydrazine-hydroxy-pyran-2-one derivatives have been synthesized and

evaluated as potential anticancer agents.[11]

Antimicrobial Activity: The pyranone structure is also associated with antimicrobial effects.[12]

Studies have shown that derivatives of 6-hydroxy-2H-pyran-3(6H)-ones exhibit significant

activity against gram-positive bacteria.[12] The introduction of different substituents on the

pyran ring can modulate the antimicrobial potency.[12]

Antioxidant Properties: The presence of the hydroxyl group on the pyranone ring is considered

crucial for its antioxidant activity.[1] Derivatives such as 2,3-dihydro-3,5-dihydroxy-6-methyl-4H-

pyran-4-one (DDMP) have demonstrated significant free radical scavenging capabilities.[1]

Applications in Drug Discovery: Due to its versatile chemical nature, 3-hydroxy-2H-pyran-2-
one serves as a foundational building block for synthesizing more complex molecules.[13] It is

a valuable intermediate in the development of new therapeutic agents, including those

targeting Alzheimer's disease.[13][14] The pyran nucleus is a key component of several

marketed drugs with diverse pharmacological actions.[14]

Caption: The central role of 3-hydroxy-2H-pyran-2-one as a scaffold for developing diverse

bioactive derivatives.

In addition to its pharmaceutical applications, 3-hydroxy-2H-pyran-2-one is utilized in the food

and fragrance industries.[7][10] Its characteristic sweet, jam-like, and vanilla-like aroma makes

it a valuable additive in foods and perfumes.[7][10] It is found naturally as a flavor component in

strawberries and figs, albeit in trace amounts.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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